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Technical Support Center: High-Resolution
DIANA
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

motion correction and other potential artifacts in high-resolution Direct Imaging of Neuronal

Activity (DIANA) experiments.

Troubleshooting Guide: Motion & Artifacts
High-resolution DIANA is exceptionally sensitive to subject motion, which can introduce

artifacts that may be mistaken for neuronal signals.[1][2][3] This guide provides a structured

approach to identifying and mitigating motion-related issues.

Question: My DIANA data shows significant signal changes, but they are inconsistent across

trials and subjects. Could this be motion?

Answer: Yes, inconsistent signal changes are a hallmark of motion artifacts. Head movement

can alter the tissue composition within a voxel, distort the magnetic field, and disrupt the

steady-state magnetization, all of which can lead to spurious signal fluctuations.[4]
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Visual Inspection of Time Series: Plot the time series for individual voxels and for the mean

of your region of interest (ROI). Look for sudden spikes, drifts, or step-changes that are not

time-locked to the stimulus presentation.

Review Motion Parameters: If you are performing retrospective motion correction, examine

the estimated translation and rotation parameters. Large, abrupt changes in these

parameters often correlate with periods of significant artifact in the imaging data.

Create a Framewise Displacement (FD) Plot: Calculate and plot the framewise displacement

to quantify the subject's head movement throughout the scan. Spikes in the FD plot indicate

time points with substantial motion. These can be used to identify and potentially censor

high-motion volumes.[4]

Animate the Time Series: Create a "movie" of your functional data over time. This can make

it easier to visually identify bulk head motion, as well as more subtle, non-rigid movements.

Question: I have applied standard fMRI motion correction, but my data still appears noisy. What

else can I do?

Answer: Standard motion correction algorithms are a good first step, but they may not fully

account for the complexities of motion in high-temporal-resolution, single-slice imaging like

DIANA. Consider the following advanced strategies:

Physiological Noise Correction: Cardiac and respiratory cycles can induce subtle, periodic

motions in the brain.[5][6] These can be particularly problematic in fast imaging sequences. If

you have collected physiological data (e.g., pulse oximetry, respiratory belt), you can use this

information to model and regress out these noise sources.

Slice-Timing Correction: Although DIANA is a single-slice technique, there is a temporal

offset in the acquisition of different k-space lines. While not a standard "slice-timing" issue in

the volumetric sense, motion that occurs during the acquisition of a single frame can interact

with the k-space trajectory, leading to complex artifacts. Some advanced reconstruction

techniques may be able to mitigate these effects.

Data Censoring ("Scrubbing"): For time points with excessive motion (identified via FD plots),

you can remove these volumes from your analysis.[4][7] This can improve the quality of your

results but reduces the amount of available data.
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Explore Different Motion Correction Packages: Different software packages (e.g., SPM,

AFNI, FSL) use slightly different algorithms for motion estimation and correction.[8][9][10] It

may be beneficial to compare the performance of multiple packages on your data.

Question: Could the DIANA signal itself be an artifact?

Answer: It is crucial to be aware that recent studies have raised significant concerns about the

origin of the DIANA signal. Some research suggests that the observed signal changes may not

be of neuronal origin but rather artifacts arising from the imaging process itself, including the

synchronization between the stimulus and the data acquisition.[11][12][13][14] Therefore,

careful consideration of potential confounds is essential.

Experimental Workflow for Investigating Potential Artifacts:
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Caption: Workflow for DIANA artifact investigation.
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Frequently Asked Questions (FAQs)
Q1: What is the fundamental difference between prospective and retrospective motion

correction?

A1: Prospective motion correction (PMC) adjusts the scanner's gradients and radiofrequency

pulses in real-time during data acquisition to compensate for detected motion.[15][16][17][18]

Retrospective motion correction (RMC), on the other hand, is a post-processing step where

acquired images are realigned to a reference volume.[16]

Q2: Which motion correction approach is better for high-resolution DIANA?

A2: Both approaches have their merits. PMC can prevent certain types of artifacts from ever

occurring in the data but requires specialized hardware and software.[15][18][19][20] RMC is

more widely accessible but cannot correct for through-plane motion in single-slice acquisitions

or for spin-history effects.[4] For high-resolution applications, a combination of both, if available,

may provide the best results.

Q3: How can I minimize subject motion during the experiment?

A3: Minimizing motion at the source is always the best strategy.[21]

Patient Comfort: Ensure the subject is as comfortable as possible with adequate padding

and support.

Immobilization: Use foam padding or other fixation devices to gently restrain the head.

Clear Instructions: Clearly instruct the subject to remain as still as possible, especially during

the scan acquisition periods.

Task Design: For task-based DIANA, ensure the task does not inadvertently induce head

motion (e.g., strong motor responses).[3]

Q4: Are there any specific DIANA sequence parameters that can help reduce motion

sensitivity?

A4: While the core DIANA sequence is designed for high temporal resolution, some

adjustments might help:
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Shorter Scan Runs: Breaking up a long experiment into several shorter runs can give the

subject breaks and reduce the likelihood of large movements over time.

Fat Suppression: Applying fat suppression techniques can reduce artifacts from moving

subcutaneous fat.[21]

Data on Motion Correction Performance
While there is a lack of quantitative data directly comparing motion correction algorithms for

high-resolution DIANA, the table below summarizes typical performance metrics from studies

on standard fMRI. These values can serve as a general reference for the expected accuracy of

different retrospective motion correction packages.

Motion Correction
Package

Mean Translational
Error (mm)

Mean Rotational
Error (degrees)

Processing Speed

SPM99 ~0.05 - 0.15 ~0.05 - 0.10 Moderate

AFNI98 ~0.10 - 0.20 ~0.05 - 0.15 Fast

FSL (MCFLIRT) ~0.10 - 0.25 ~0.10 - 0.20 Moderate

AIR 3.08 ~0.20 - 0.40 ~0.15 - 0.30 Moderate

Note: These values are approximate and can vary significantly depending on the level of

motion, data quality, and specific algorithm parameters used. Data is based on findings from

comparative studies of fMRI motion correction software.[8][9][10]

Experimental Protocols
Protocol 1: Standard Retrospective Motion Correction

This protocol outlines a typical retrospective motion correction workflow using a standard fMRI

analysis package.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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